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Compound of Interest

Compound Name:
Benzene, 1-

(cyclopropylmethoxy)-4-methoxy-

CAS No.: 54929-10-1

Cat. No.: B12120424

Get Quote

GC-MS Fragmentation Guide: 1-
(cyclopropylmethoxy)-4-methoxybenzene
Executive Summary & Identification Criteria

Compound: 1-(cyclopropylmethoxy)-4-methoxybenzene

Formula:

Molecular Weight: 178.23 Da

Key Diagnostic Ions (EI, 70 eV):

m/z 178 (M+): Strong molecular ion, characteristic of aromatic ethers.

m/z 124 (Base Peak): Result of McLafferty-like rearrangement/alkene elimination.

m/z 109: Secondary fragmentation of the phenolic intermediate.
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m/z 55: Cyclopropylmethyl cation (

).

Comparative Snapshot

Feature Target Molecule

1,4-

Dimethoxybenzene

(Analogue)

1-Methoxy-4-

propoxybenzene

(Analogue)

Molecular Ion 178 138 166

Primary Loss

54 Da

(Methylenecyclopropa

ne)

15 Da (Methyl radical) 42 Da (Propene)

Dominant Fragment

m/z 124 (4-

Methoxyphenol

radical)

m/z 123

(Dimethoxybenzene

radical)

m/z 124 (4-

Methoxyphenol

radical)

Low Mass Ion m/z 55 (Cyclopropyl) m/z 77 (Phenyl) m/z 43 (Propyl)

Detailed Fragmentation Mechanism
The fragmentation of 1-(cyclopropylmethoxy)-4-methoxybenzene under Electron Ionization (EI)

is driven by the stability of the aromatic ring and the lability of the ether linkages.

Pathway A: The Rearrangement (Dominant)
The most abundant ion typically arises from the loss of the cyclopropylmethyl group via a

mechanism analogous to the McLafferty rearrangement or alkene elimination seen in alkyl aryl

ethers.

Initiation: Ionization occurs at the ether oxygen.

Hydrogen Transfer: A

-hydrogen (from the cyclopropyl ring) transfers to the ether oxygen.
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Elimination: The C-O bond cleaves, releasing a neutral methylenecyclopropane molecule (54

Da).

Result: Formation of the 4-methoxyphenol radical cation (m/z 124).

Pathway B: Homolytic Cleavage
Cleavage: Direct homolytic cleavage of the

bond.

Loss: Loss of the cyclopropylmethyl radical (

, 55 Da).

Result: Formation of the 4-methoxyphenoxy cation (m/z 123).

Note: While m/z 123 is significant, m/z 124 is often more intense in ethers with available

-hydrogens due to the favorable energetics of the rearrangement.

Pathway C: Secondary Fragmentation
The fragment at m/z 124 (4-methoxyphenol) undergoes further fragmentation:

Loss of Methyl: Cleavage of the remaining methoxy group (

, 15 Da) yields m/z 109.

Loss of CO: The phenolic oxygen can be lost as CO (28 Da), yielding m/z 96 or m/z 95.

Pathway D: The Cyclopropyl Marker
The cyclopropylmethyl group itself can carry the charge, generating the cyclopropylmethyl

cation (m/z 55). This ion is diagnostic for the presence of the cyclopropyl moiety, distinguishing

this molecule from straight-chain propyl or isopropyl isomers (which produce m/z 43).

Visualization of Signaling Pathways
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The following diagram illustrates the competitive fragmentation pathways leading to the

observed mass spectrum.

Molecular Ion (M+)
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[C11H14O2]+.

H-Transfer Transition State

Pathway A (Rearrangement)

4-Methoxyphenoxy Cation
m/z 123

[C7H7O2]+

Pathway B (Direct Cleavage)

Loss of Cyclopropylmethyl Radical
(55 Da)

Cyclopropylmethyl Cation
m/z 55

[C4H7]+

Charge Retention on Alkyl

4-Methoxyphenol Radical Cation
m/z 124

[C7H8O2]+.

- C4H6

Loss of Methylenecyclopropane
(54 Da)

Fragment Ion
m/z 109

[C6H5O2]+

- CH3 (15 Da)

Click to download full resolution via product page

Figure 1: Mechanistic fragmentation tree for 1-(cyclopropylmethoxy)-4-methoxybenzene

showing primary cleavage routes.

Experimental Protocols
To ensure reproducible fragmentation patterns, the following GC-MS parameters are

recommended. These conditions minimize thermal degradation prior to ionization.

Sample Preparation
Solvent: Dissolve 1 mg of sample in 1 mL of HPLC-grade Dichloromethane (DCM) or Ethyl

Acetate. Avoid methanol to prevent potential transesterification artifacts in the injector port.

Concentration: 100 ppm (approx. 1 µg/µL).
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Filtration: Filter through a 0.22 µm PTFE syringe filter.

Instrument Parameters (Agilent/Thermo Standard)
Parameter Setting Rationale

Inlet Temp 250°C
Sufficient to volatilize without

pyrolysis.

Injection Mode Split (20:1)
Prevents column overload and

spectral skewing.

Column
DB-5ms or HP-5ms (30m x

0.25mm x 0.25µm)

Standard non-polar phase for

aromatic ethers.

Carrier Gas Helium @ 1.0 mL/min
Constant flow for stable

retention times.

Oven Program

60°C (1 min)

20°C/min

280°C (3 min)

Rapid ramp preserves peak

shape for semi-volatiles.

Transfer Line 280°C
Prevents condensation of high

boiling analytes.

Ion Source EI (70 eV) @ 230°C
Standard ionization energy for

library comparison.

Scan Range m/z 40 - 350
Captures low mass diagnostic

ions (55) and M+.

Quality Control Check
System Suitability: Inject a standard of 1,4-dimethoxybenzene.

Acceptance Criteria: The ratio of m/z 138 (M+) to m/z 123 ([M-CH3]+) should be consistent

(approx 2:1 to 1:1 depending on tuning).

Validation: If m/z 124 is observed in the blank, check for septum bleed or carryover.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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